3-(2-Benzyloxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C21H18O4/c1-24-20-17(11-7-12-18(20)21(22)23)16-10-5-6-13-19(16)25-14-15-8-3-2-4-9-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: YLTNIEGYKKHRFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2OCC3=CC=CC=C3
• Molecular Formula: C21H18O4
• DSSTOX Substance ID: DTXSID70692198
• Molecular Weight: 334.4 g/mol
• CAS RN: 1261915-35-8

Description

3-(2-Benzyloxyphenyl)-2-methoxybenzoic acid (also known as 3-BPMB) is an organic compound used in various scientific research applications. It is a white crystalline solid with a molecular weight of 310.35 g/mol and a melting point of 209-211°C. It is soluble in methanol, ethanol, and acetone. 3-BPMB has been used in a variety of organic synthesis reactions, as well as in studies of its biochemical and physiological effects.

Scientific Research Applications

3-BPMB has been used in a variety of scientific research applications. It has been used as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine in the nervous system. 3-BPMB has also been used as a reagent in organic synthesis reactions, such as the synthesis of novel heterocyclic compounds. It has also been used in studies of its biochemical and physiological effects.

Mechanism of Action

3-BPMB acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine in the nervous system. By inhibiting AChE, 3-BPMB increases the amount of acetylcholine available in the nervous system, leading to an increase in cholinergic activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BPMB have been studied in numerous studies. It has been found to be a potent inhibitor of AChE, with an IC50 value of 0.2 μM. It has also been found to have an inhibitory effect on the release of neurotransmitters in the central nervous system, such as noradrenaline, dopamine, and serotonin. 3-BPMB has also been found to have a neuroprotective effect, as it has been shown to reduce the damage caused by oxidative stress and excitotoxicity in the brain.

Advantages and Limitations for Lab Experiments

The use of 3-BPMB in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and can be used in a variety of organic synthesis reactions. Additionally, its biochemical and physiological effects have been extensively studied, making it an ideal compound for use in scientific research.
However, there are some limitations to the use of 3-BPMB in laboratory experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, its use in laboratory experiments is limited to in vitro studies, as it has not been approved for use in humans.

Future Directions

The use of 3-BPMB in scientific research is still in its early stages, and there is much potential for further research. Future research could focus on the long-term effects of 3-BPMB on the nervous system, as well as its potential uses in the treatment of neurological disorders. Additionally, further research could focus on the use of 3-BPMB in organic synthesis reactions, as well as its potential use in drug discovery. Finally, further research could focus on the use of 3-BPMB in the development of new materials and technologies.

Synthesis Methods

3-BPMB can be synthesized by a two-step reaction process. First, 2-methoxybenzoic acid is reacted with benzyl bromide to form 2-(2-benzyloxyphenyl)-2-methoxybenzoic acid. Then, the acid is reacted with sodium hydroxide to form 3-(2-benzyloxyphenyl)-2-methoxybenzoic acid.